2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-[(3,4-dimethoxyphenyl)methyl]-N-[(4-ethoxyphenyl)methyl]ethanamine
• InChI: InChI=1S/C27H31NO5/c1-4-31-23-9-5-21(6-10-23)17-28(18-22-8-11-24(29-2)26(16-22)30-3)14-13-20-7-12-25-27(15-20)33-19-32-25/h5-12,15-16H,4,13-14,17-19H2,1-3H3
• InChI Key: NIHQGIYIOVZJLS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN(CCC2=CC3=C(C=C2)OCO3)CC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C27H31NO5
• Molecular Weight: 449.5 g/mol

Description

2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine is a synthetic compound that belongs to the family of phenethylamines. It is commonly known as N-ethyl-1,3-benzodioxolylbutanamine (EBDB) or Ethylone. This compound has been studied for its potential use in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The mechanism of action of 2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine involves the inhibition of the reuptake of serotonin and dopamine, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in neurotransmitter levels is thought to be responsible for the antidepressant and anti-addictive effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in animal models. It has been shown to increase extracellular levels of serotonin and dopamine in the prefrontal cortex and striatum, respectively. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and function.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine in lab experiments is its high affinity for the serotonin and dopamine transporters, which makes it a useful tool for studying the role of these neurotransmitters in the brain. However, one limitation of using this compound is its potential for abuse, which requires careful handling and storage.

Future Directions

There are several future directions for research on 2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine. One direction is to study its potential use in the treatment of neurodegenerative disorders, such as Parkinson's disease. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate system. Additionally, further research is needed to determine the long-term effects of this compound on the brain and its potential for abuse.
In conclusion, this compound is a synthetic compound that has been studied for its potential use in scientific research, particularly in the field of neuroscience. Its mechanism of action involves the inhibition of the reuptake of serotonin and dopamine, which leads to an increase in the levels of these neurotransmitters in the brain. This compound has several advantages and limitations for lab experiments, and there are several future directions for research on its potential use in the treatment of neurodegenerative disorders and its effects on other neurotransmitter systems.

Scientific Research Applications

2-(1,3-benzodioxol-5-yl)-N-(3,4-dimethoxybenzyl)-N-(4-ethoxybenzyl)ethanamine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin transporter and the dopamine transporter, which are important targets for drugs used to treat depression and addiction. This compound has also been studied for its potential use in the treatment of Parkinson's disease and other neurodegenerative disorders.